Cas no 85288-38-6 (4-(2-oxo-1,3-oxazolidin-4-yl)benzonitrile)
4-(2-oxo-1,3-oxazolidin-4-yl)benzonitrile is a versatile heterocyclic compound featuring an oxazolidinone core linked to a benzonitrile moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The oxazolidinone ring offers a rigid scaffold for stereoselective transformations, while the benzonitrile group enhances solubility and facilitates further functionalization. Its stability under various reaction conditions allows for broad applicability in medicinal chemistry, particularly in the development of bioactive molecules. The compound’s well-defined crystalline form ensures consistent purity, supporting reproducible results in research and industrial applications. Its balanced lipophilicity and electronic properties make it a useful building block for drug discovery and fine chemical synthesis.
85288-38-6 structure
Product Name:4-(2-oxo-1,3-oxazolidin-4-yl)benzonitrile
CAS No:85288-38-6
MF:C10H8N2O2
MW:188.182722091675
CID:5860121
PubChem ID:12793542
Update Time:2025-06-08
4-(2-oxo-1,3-oxazolidin-4-yl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-oxo-1,3-oxazolidin-4-yl)benzonitrile
- DTXSID101291548
- EN300-1870425
- 4-(2-Oxo-4-oxazolidinyl)benzonitrile
- 85288-38-6
-
- Inchi: 1S/C10H8N2O2/c11-5-7-1-3-8(4-2-7)9-6-14-10(13)12-9/h1-4,9H,6H2,(H,12,13)
- InChI Key: NWWNLODATCJYJT-UHFFFAOYSA-N
- SMILES: O1C(NC(C2C=CC(C#N)=CC=2)C1)=O
Computed Properties
- Exact Mass: 188.058577502g/mol
- Monoisotopic Mass: 188.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 62.1Ų
4-(2-oxo-1,3-oxazolidin-4-yl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1870425-0.05g |
4-(2-oxo-1,3-oxazolidin-4-yl)benzonitrile |
85288-38-6 | 0.05g |
$612.0 | 2023-09-18 | ||
| Enamine | EN300-1870425-0.1g |
4-(2-oxo-1,3-oxazolidin-4-yl)benzonitrile |
85288-38-6 | 0.1g |
$640.0 | 2023-09-18 | ||
| Enamine | EN300-1870425-0.25g |
4-(2-oxo-1,3-oxazolidin-4-yl)benzonitrile |
85288-38-6 | 0.25g |
$670.0 | 2023-09-18 | ||
| Enamine | EN300-1870425-0.5g |
4-(2-oxo-1,3-oxazolidin-4-yl)benzonitrile |
85288-38-6 | 0.5g |
$699.0 | 2023-09-18 | ||
| Enamine | EN300-1870425-1.0g |
4-(2-oxo-1,3-oxazolidin-4-yl)benzonitrile |
85288-38-6 | 1g |
$1070.0 | 2023-05-26 | ||
| Enamine | EN300-1870425-2.5g |
4-(2-oxo-1,3-oxazolidin-4-yl)benzonitrile |
85288-38-6 | 2.5g |
$1428.0 | 2023-09-18 | ||
| Enamine | EN300-1870425-5.0g |
4-(2-oxo-1,3-oxazolidin-4-yl)benzonitrile |
85288-38-6 | 5g |
$3105.0 | 2023-05-26 | ||
| Enamine | EN300-1870425-10.0g |
4-(2-oxo-1,3-oxazolidin-4-yl)benzonitrile |
85288-38-6 | 10g |
$4606.0 | 2023-05-26 | ||
| Enamine | EN300-1870425-1g |
4-(2-oxo-1,3-oxazolidin-4-yl)benzonitrile |
85288-38-6 | 1g |
$728.0 | 2023-09-18 | ||
| Enamine | EN300-1870425-5g |
4-(2-oxo-1,3-oxazolidin-4-yl)benzonitrile |
85288-38-6 | 5g |
$2110.0 | 2023-09-18 |
4-(2-oxo-1,3-oxazolidin-4-yl)benzonitrile Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
85288-38-6 (4-(2-oxo-1,3-oxazolidin-4-yl)benzonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent